BENGHE Methodological & Application

Check Availability & Pricing

WST-8 for Cell Proliferation Analysis:
Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: WST-8

Cat. No.: B1684174

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Water-Soluble Tetrazolium salt-8 (WST-8) assay is a widely used colorimetric method for
the sensitive quantification of cell proliferation, viability, and cytotoxicity.[1][2] This assay utilizes
the stable tetrazolium salt, WST-8 [2-(2-methoxy-4-nitrophenyl)-3-(4-nitrophenyl)-5-(2,4-
disulfophenyl)-2H-tetrazolium, monosodium salt], which is reduced by cellular dehydrogenases
to a water-soluble, orange-colored formazan dye.[2][3][4] The amount of formazan produced is
directly proportional to the number of metabolically active, viable cells.[2][4] This method offers
significant advantages over traditional assays like the MTT assay, including a simpler protocol,
higher sensitivity, and lower toxicity.[5][6][7]

Principle of the WST-8 Assay

The core of the WST-8 assay lies in the metabolic activity of viable cells. Mitochondrial
dehydrogenases in living cells, in the presence of an electron carrier, reduce the slightly yellow
WST-8 tetrazolium salt to a vibrant orange formazan product.[1][3][8] This formazan is highly
water-soluble, eliminating the need for a solubilization step that is required in MTT assays.[3][5]
[6] The intensity of the orange color, measured by absorbance at approximately 450 nm,
correlates directly with the number of viable cells in the culture.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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